Cas no 80253-38-9 (ethyl 3-amino-2,2-dimethyl-propanoate;hydrochloride)

• Product Name: ethyl 3-amino-2,2-dimethyl-propanoate;hydrochloride
• CAS No: 80253-38-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD00102231
• CID: 985309
• PubChem ID: 18698433
• Update Time: 2025-08-02

ethyl 3-amino-2,2-dimethyl-propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2,2-dimethylpropanoate hydrochloride
• 3-AMINO-2,2-DIMETHYL-PROPIONIC ACID ETHYL ESTER HYDROCHLORIDE
• 3-AMINO-2,2-DIMETHYL-SUCCINIC ACID 1-TERT-BUTYL ESTER
• ETHYL 3-AMINO-2,2-DIMETHYLPROPANOATE HCL
• PubChem19345
• HAWROYHPFXYIGS-UHFFFAOYSA-N
• KM2022
• NSC135143
• TRA0080306
• SY008699
• AX8222381
• Ethyl 3-amino-2,2-dimethylpropanoate, HCl
• V7825
• ST24046935
• Ethyl3-Amino-2,2-d
• ethyl 3-amino-2,2-dimethyl-propanoate;hydrochloride
• Propanoic acid, 3-amino-2,2-dimethyl-, ethyl ester, hydrochloride (9CI)
• SCHEMBL6264005
• SB38826
• CS-0035428
• 80253-38-9
• ethyl 3-amino-2,2-dimethylpropanoate;hydrochloride
• EN300-7383794
• 3-amino-2,2-dimethyl-propionic acid ethyl ester hydrochloride, AldrichCPR
• NSC 135143
• AKOS015904070
• NSC-135143
• DTXSID10595679
• Ethyl3-Amino-2,2-dimethylpropanoateHydrochloride
• MFCD00102231
• AS-36473
• DB-075667
• Ethyl 3-amino-2,2-dimethylpropanoate--hydrogen chloride (1/1)
• 3-Amino-2,2-dimethyl-propionic acid ethyl ester HCl salt
• Ethyl 3-Amino-2 pound not2-dimethylpropanoate Hydrochloride

• MDL： MFCD00102231
• Inchi： 1S/C7H15NO2.ClH/c1-4-10-6(9)7(2,3)5-8;/h4-5,8H2,1-3H3;1H
• InChI Key： HAWROYHPFXYIGS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CN)(C)C)OCC

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Melting Point: 101 ºC
• Boiling Point: 192.3℃at760mmHg
• Flash Point: 63.7℃
• PSA: 52.32000
• LogP: 2.03670

ethyl 3-amino-2,2-dimethyl-propanoate;hydrochloride Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 3-amino-2,2-dimethyl-propanoate;hydrochloride

Ethyl 3-Amino-2,2-Dimethyl-Propanoate Hydrochloride: A Comprehensive Overview

Ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride, also known by its CAS number 80253-38-9, is a chemical compound with significant applications in various fields. This compound is a hydrochloride salt of ethyl 3-amino-2,2-dimethyl-propanoate, which is a derivative of amino acids. The molecule consists of an ethyl ester group attached to a branched amino acid structure, making it unique in terms of its chemical properties and potential uses.

The chemical structure of ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride plays a crucial role in its functionality. The presence of the amino group (-NH₂) and the ester group (-COOEt) contributes to its ability to participate in various biochemical reactions. Recent studies have highlighted the importance of such compounds in the development of novel drugs and therapeutic agents. For instance, researchers have explored the potential of this compound as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties.

One of the key areas where ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride has shown promise is in pharmacology. Its ability to act as a chiral building block in organic synthesis has made it invaluable in the creation of enantiomerically pure compounds. This is particularly important in drug discovery, where the stereochemistry of a molecule can significantly influence its efficacy and safety profile. Recent advancements in asymmetric synthesis techniques have further enhanced the utility of this compound in medicinal chemistry.

Another notable application of this compound lies in its role as an intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions and its compatibility with different functional groups make it a versatile reagent. For example, it has been used as a starting material for the preparation of peptide analogs and other bioactive compounds. These applications underscore its importance in both academic research and industrial settings.

The synthesis of ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride involves several steps, including the formation of the amino acid derivative and subsequent esterification. Recent research has focused on optimizing these processes to improve yield and purity. Novel methods incorporating green chemistry principles have also been explored to minimize environmental impact during production.

In terms of physical properties, ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride exhibits specific melting and boiling points that are critical for its handling and storage. Its solubility characteristics also play a role in determining its suitability for various applications. Understanding these properties is essential for ensuring safe and efficient use in laboratory and industrial settings.

From an industrial perspective, this compound is widely used in the pharmaceutical industry as an intermediate for drug synthesis. Its demand has grown significantly due to its role in producing compounds with therapeutic potential. Additionally, it finds applications in agrochemicals and specialty chemicals, further highlighting its versatility.

Recent studies have also explored the biological activity of ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride. Investigations into its interaction with biological systems have revealed potential roles in enzyme inhibition and receptor binding. These findings open up new avenues for its use in developing treatments for various diseases, including neurodegenerative disorders and inflammatory conditions.

In conclusion, ethyl 3-amino-2,2-dimethyl-propanoate hydrochloride (CAS No. 80253-38-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable tool in modern science. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial contexts is expected to grow further.